Cas no 83-64-7 (1-Amino-8-naphthol-4-sulfonic Acid (>80%))

1-Amino-8-naphthol-4-sulfonic Acid (>80%) Properties

Names and Identifiers

• 8-Amino-1-naphthol-5-sulfonic acid
• S acid
• 1-Amino-8-naphthol-4-sulfonic Acid
• 4-amino-5-hydroxynaphthalene-1-sulfonic acid
• 4-Amino-5-hydroxy-1-naphthalenesulfonic acid
• 1-Naphthol-5-sulfonic acid, 8-amino- (4CI)
• 4-Amino-5-hydroxy-1-naphthalenesulfonic acid (ACI)
• 1-Amino-8-hydroxy-4-naphthalenesulfonic acid
• 4-Amino-5-naphthol-1-sulfonic acid
• 8-Amino-1-hydroxynaphthalene-5-sulfonic acid
• Aminonaphthol sulfonic acid S
• Chicago acid S
• NSC 10434
• NSC 178276
• NSC 7555
• NSC-178276
• CBMicro_015560
• Kinome_2995
• CBMicro_015320
• AKOS015854949
• CS-0251728
• CHEMBL1618860
• Kyselina S [Czech]
• EINECS 201-491-6
• 4-amino-5-hydroxy-naphthalene-1-sulfonic acid
• AI3-23217
• Aminonaphtholsulfonic acid S
• LRDIEHDJWYRVPT-UHFFFAOYSA-
• NSC-7555
• 4-NH2-5-OH-naphthalenesulfonic acid
• A0369
• EN300-5589243
• FT-0621496
• SCHEMBL156516
• 4-Amino-5-hydroxynaphthalene-1-sulphonic acid
• DTXSID1058896
• WLN: L66J BSWQ EZ GQ
• NSC-10434
• Kyselina S
• NSC10434
• 83-64-7
• MFCD00003992
• 4-AMINO-5-HYDROXY-1-NAPHTHALENE SULFONIC ACID
• NSC7555
• 3-?[[[3-?(Aminomethyl)?-?5-?methyl-?1-?oxohexyl]?amino]?methyl]?-?5-?methyl-hexanoic Acid
• 1-amino-8-hydroxynaphthalene-4-sulphonic acid
• 3-14-00-02290 (Beilstein Handbook Reference)
• 1-NAPHTHALENESULFONIC ACID, 4-AMINO-5-HYDROXY-
• S-Saure
• Kyselina 1-amino-8-naftol-4-sulfonova [Czech]
• D88254
• InChI=1/C10H9NO4S/c11-7-4-5-9(16(13,14)15)6-2-1-3-8(12)10(6)7/h1-5,12H,11H2,(H,13,14,15)
• Kyselina 1-amino-8-naftol-4-sulfonova
• NS00038267
• 1-Amino-8-naphthol-4-sulfonic Acid (>80%)
• BRN 2127506
• NSC178276
• DB-056730
• +Expand

• MDL： MFCD00003992
• InChIKey： LRDIEHDJWYRVPT-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO4S/c11-7-4-5-9(16(13,14)15)6-2-1-3-8(12)10(6)7/h1-5,12H,11H2,(H,13,14,15)
• SMILES： O=S(C1C2C(=C(C=CC=2)O)C(N)=CC=1)(O)=O

Computed Properties

• Exact Mass: 239.02500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 239.025
• Heavy Atom Count: 16
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 109A^2

Experimental Properties

• LogP: 3.03630
• PSA: 109.00000
• Refractive Index: 1.6500 (estimate)
• Color/Form: White acicular crystals
• Solubility: Soluble in alkali solution, slightly soluble in water, insoluble in ethanol and ether
• Density: 1.4338 (rough estimate)

1-Amino-8-naphthol-4-sulfonic Acid (>80%) Security Information

• Symbol: GHS07
• RTECS：QK1295000
• WGK Germany：2
• Safety Instruction： S26; S27; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2583 8/PG 2
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Warehouse ventilation and low temperature drying
• Risk Phrases： 34

1-Amino-8-naphthol-4-sulfonic Acid (>80%) Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%